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Compound of Interest

Compound Name: 5-Bromo-2-fluoroanisole

Cat. No.: B123389

Essential Safety and Handling Guide for 5-
Bromo-2-fluoroanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-2-fluoroanisole (CAS No: 103291-07-2). Adherence to
these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-2-fluoroanisole is classified as an irritant and may be harmful if swallowed, comes
into contact with skin, or is inhaled.[1] It is crucial to use appropriate Personal Protective
Equipment (PPE) to mitigate exposure risks.

Table 1: Required Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b123389?utm_src=pdf-interest
https://www.benchchem.com/product/b123389?utm_src=pdf-body
https://www.benchchem.com/product/b123389?utm_src=pdf-body
https://cn.canbipharm.com/uploads/chemicals/pdf/Apollo29578-39-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specification

Eye and Face Protection

Chemical Safety Goggles

Must meet EN 166 or OSHA
29 CFR 1910.133 standards.

[2](3]

Face Shield

To be worn over goggles when
there is a significant risk of

splashing.[4]

Hand Protection

Chemical-Resistant Gloves

Protective gloves are required.
[1] For extended contact,
consider double gloving with a

suitable material like nitrile.[5]

[6]

Body Protection

Laboratory Coat

Standard lab coat to protect

skin.

Chemical-Resistant Apron

Recommended to be worn

over the lab coat.

Respiratory Protection

Chemical Fume Hood

All handling of 5-Bromo-2-
fluoroanisole must be
conducted in a certified

chemical fume hood.[1]

Respirator

In case of ventilation failure or
for emergency situations, a
self-contained breathing
apparatus should be available.
[1] For certain operations, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.[7]

Foot Protection

Closed-toe Shoes

Required for all laboratory

work.

Physical and Chemical Properties
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Understanding the physical and chemical properties of 5-Bromo-2-fluoroanisole is essential

for safe handling and storage.

Table 2: Physical and Chemical Properties of 5-Bromo-2-fluoroanisole

Property

Value

Molecular Formula

C7HeBrFO[8]

Molecular Weight 205.02 g/mol [8]
Colorless to off-white or pale lemony amber
Appearance _
liquid[9][10]
Boiling Point 143-145 °C at 760 mmHg
Density 1.5983 g/mL at 25 °C
Flash Point 90 °C (194 °F)

Storage Temperature

Room Temperature, in a dry and well-ventilated
area.[1][9]

Standard Operating Procedure for Handling

The following workflow outlines the necessary steps for the safe handling of 5-Bromo-2-

fluoroanisole from preparation to disposal.
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Safe Handling Workflow for 5-Bromo-2-fluoroanisole

Preparation

1. Don Required PPE

2. Verify Fume Hood Functionality

3. Assemble Materials

4. Transfer Chemical in Fume Hood

5. Conduct Experiment

Post-Handling & Cleanup

6. Decontaminate Glassware & Surfaces

'

7. Segregate Waste

8. Dispose of Waste in Designated Containers

9. Doff and Dispose of Contaminated PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-fluoroanisole.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Procedures

Exposure Route First Aid Action

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e o ) i )
artificial respiration and seek immediate medical

attention.[2][11]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ] T
water. Seek medical attention if irritation

persists.[1][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing and seek immediate
medical attention.[1][12]

Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion . . .
unconscious person and seek immediate

medical attention.[1][13]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

5.1. Storage
o Store in a cool, well-ventilated area in the original, tightly closed container.[1][2]

e The substance may be light-sensitive.[1]
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o Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

5.2. Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[3][12]

e Do not mix with other waste.[12]

» Handle uncleaned containers as you would the product itself.[12]

» Do not empty into drains.[3] Contaminated materials, including gloves and disposable
labware, should be placed in a designated halogenated waste container.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-2-
fluoroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123389#personal-protective-equipment-for-handling-
5-bromo-2-fluoroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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